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Compound of Interest

Compound Name: Ferroxdure

Cat. No.: B1221835

For researchers, scientists, and professionals in drug development, the selection of permanent
magnet materials is a critical consideration in the design and function of various laboratory and
analytical equipment. This guide provides a comprehensive cross-validation of the magnetic
properties of Ferroxdure, a well-established ceramic magnet, against other common
permanent magnet alternatives. The data presented is intended to facilitate informed material
selection based on key performance metrics.

Ferroxdure, a type of hard ferrite magnet, is a ceramic material with the general chemical
formula MFe12019, where M is typically Barium (Ba) or Strontium (Sr). It is known for its high
coercivity, excellent resistance to demagnetization and corrosion, and high electrical resistivity,
making it suitable for high-frequency applications. Ferroxdure is available in both isotropic and
anisotropic grades, with the latter exhibiting stronger magnetic properties in a preferred
direction. Furthermore, plastic-bonded versions offer greater design flexibility, albeit with a
trade-off in magnetic strength.

This guide will compare the magnetic properties of various grades of Ferroxdure with three
other major classes of permanent magnets: Alnico, Samarium Cobalt (SmCo), and Neodymium
Iron Boron (NdFeB) magnets.

Comparative Analysis of Magnetic Properties
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The performance of a permanent magnet is primarily characterized by its remanence (Br),
coercivity (HcB and HcJ), and maximum energy product ((BH)max).

» Remanence (Br): This is the magnetic induction remaining in a magnetic material after the
magnetizing force is removed. A higher Br value indicates a stronger magnetic field the
magnet can produce.

e Coercivity (HcB and HcJ): This is the measure of a material's resistance to demagnetization.
Normal coercivity (HcB) is the demagnetizing field required to reduce the magnetic induction
to zero, while intrinsic coercivity (HcJ) is the field needed to reduce the magnetization to
zero. Higher coercivity values are desirable for applications where the magnet will be
exposed to external magnetic fields or high temperatures.

o Maximum Energy Product ((BH)max): This represents the maximum energy that can be
stored in the magnet and is a figure of merit for its overall performance. A higher (BH)max
value means a smaller volume of magnet material is required for a given magnetic flux.

The following tables summarize the typical magnetic properties of various grades of
Ferroxdure and its alternatives.

Table 1: Magnetic Properties of Sintered Hard Ferrites (including Ferroxdure types)
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L. Max. Energy
. Intrinsic
. Remanence Coercivity o Product
Material Grade Coercivity
(Br) (T) (HcB) (kA/m) ((BH)max)
(HcJ) (kAIm)
(kdIm3)
Isotropic Ferrite
HF 8/22 (Ba) 0.22 135 220 8.5
HF 8/26 (Sr) 0.22 135 260 8.5
Anisotropic
Ferrite
HF 24/23 (Sr) 0.365 210 230 25.5
HF 26/24 (Sr) 0.38 220 240 27.0
HF 28/28 (Sr) 0.395 260 280 30.0
HF 30/26 (Sr) 0.405 240 260 31.5
Table 2: Magnetic Properties of Plastic-Bonded Ferrites
— Max. Energy
L Intrinsic
. Remanence Coercivity o Product
Material Grade Coercivity
(Br) (T) (HcB) (kAIm) ((BH)max)
(HcJ) (kAlm)
(kd/m3)
FPAG6-1.5 0.239 214 271.5 111
FPAB-2.05 0.292 2235 283.9 16.3
FPA12-2.11 0.294 231 278.8 16.8
Table 3: Magnetic Properties of Alnico Magnets
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L Max. Energy
. Intrinsic
. Remanence Coercivity o Product
Material Grade Coercivity
(Br) (T) (HeB) (kA/m) ((BH)max)
(HcJ) (kA/m)
(kdIm3)

Alnico 5 1.25 51 54 44
Alnico 8 0.85 123 125 42
Alnico 9 1.05 119 120 80

Table 4. Magnetic Properties of Sintered Samarium Cobalt (SmCo) Magnets

L Max. Energy
. Intrinsic
. Remanence Coercivity . Product

Material Grade Coercivity

(Br) (T) (HcB) (kA/m) ((BH)max)

(HcJ) (kAlm)
(kJ/m3)

SmCo5 (16-25

0.80 - 1.05 600 - 750 1200 - 2000 128 - 200
MGOe)
Sm2Co17 (24-32

1.00-1.15 700 - 850 1500 - 2400 192 - 256

MGOe)

Table 5: Magnetic Properties of Sintered Neodymium Iron Boron (NdFeB) Magnets

L. Max. Energy
. Intrinsic

. Remanence Coercivity L Product

Material Grade Coercivity
(Br) (T) (HeB) (kA/m) ((BH)max)
(HcJ) (kAlm)
(kd/m3)

N35 117-1.21 >868 >955 263 - 287
N42 1.28-1.32 =955 =955 318-342
N52 1.43-1.48 >828 >876 398 - 422

Experimental Protocols
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The magnetic properties presented in this guide are typically measured using a Hysteresigraph
according to the ASTM A977/A977M standard test method.[1][2][3][4][5] This method is suitable
for determining the magnetic characteristics of hard magnetic materials.[2]

General Protocol for Hysteresigraph Measurement:

o Sample Preparation: A test specimen of the magnetic material is precisely machined, often
into a cube or cylinder, to ensure uniform magnetic properties and accurate measurements.

[6]

e Placement in Hysteresigraph: The specimen is placed within a search coil, which is then
positioned between the poles of an electromagnet in the hysteresigraph. This creates a
closed magnetic circuit.

o Magnetization to Saturation: A strong magnetic field (H) is applied by the electromagnet to
magnetize the specimen to its saturation point.

o Hysteresis Loop Measurement: The applied magnetic field is then cycled from positive
saturation to negative saturation and back to positive saturation. Throughout this cycle, the
magnetic flux density (B) within the specimen is measured by the search coil and a
fluxmeter.

o Data Acquisition: The corresponding values of H and B are recorded to plot the magnetic
hysteresis loop (B-H curve).

o Determination of Magnetic Properties: Key magnetic properties are derived from the
hysteresis loop:

[e]

Remanence (Br): The value of B where the curve intersects the B-axis (H=0).

(¢]

Normal Coercivity (HcB): The value of H where the curve intersects the H-axis (B=0).

[¢]

Intrinsic Coercivity (HcJ): Determined from the intrinsic hysteresis loop (J-H curve), where
J is the magnetic polarization. It is the value of H where J becomes zero.

[¢]

Maximum Energy Product ((BH)max): Calculated from the demagnetization curve (the
second quadrant of the B-H loop) by finding the point where the product of B and H is at
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its maximum.

Visualizing the Experimental Workflow and Property
Comparison

To better understand the process of magnetic property measurement and the relative
performance of these materials, the following diagrams are provided.

Hysteresigraph Measurement Data Analysis

Place Sample in Apply Magnetic Field Cycle Magnetic Field Measure Magnetic Plot B-H Determine Br, HcB,
Search Coil & Hysteresigraph 0 Saturation (+Hsat (o -Hsat to +Hsat) Flux Density (B) Hysteresis Loop HcJ, and (BH)max

Click to download full resolution via product page

Experimental workflow for magnetic property measurement.
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Comparison of key magnetic property relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. webstore.ansi.org [webstore.ansi.org]
e 2. standards.iteh.ai [standards.iteh.ali]

o 3. standards.iteh.ai [standards.iteh.ali]

e 4. store.astm.org [store.astm.org]

e 5. Standard - Standard Test Method for Magnetic Properties of High-Coercivity Permanent
Magnet Materials Using Hysteresigraphs ASTM A977/A977M - Swedish Institute for
Standards, SIS [sis.se]

e 6. adamsmagnetic.com [adamsmagnetic.com]

« To cite this document: BenchChem. [A Comparative Guide to the Magnetic Properties of
Ferroxdure and Alternative Permanent Magnets]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1221835#cross-validation-of-magnetic-
property-measurements-for-ferroxdure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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